Cas no 106881-41-8 (4,5-Desisopropylidene Topiramate)

• Product Name: 4,5-Desisopropylidene Topiramate
• CAS No: 106881-41-8
• MF: C₉H₁₇NO₈S
• MW: 299.298182249069
• CID: 127358
• PubChem ID: 10626041
• Update Time: 2025-05-27

4,5-Desisopropylidene Topiramate Chemical and Physical Properties

Names and Identifiers

• b-D-Fructopyranose,2,3-O-(1-methylethylidene)-, 1-sulfamate
• 4,5-Desisopropylidene Topiramate
• TOPIRAMATE DESACETAL IMPURITY
• [(3aS,6R,7R,7aS)-6,7-dihydroxy-2,2-dimethyl-5,6,7,7a-tetrahydro-[1,3]dioxolo[4,5-b]pyran-3a-yl]methyl sulfamate
• 2,3-O-(1-Methylethylidene)-
• A-D-fructopyranose 1-Sulfamate
• 2,3-O-(1-Methylethylidene)--D-fructopyranose 1-Sulfamate
• 2,3-O-(1-Methylethylidene)-b-D-fructopyranose 1-Sulfamate
• 2,3-O-(1-Methylethylidene)-beta-D-fructopyranose 1-sulfamate
• UNII-0KP2WFO28K
• 106881-41-8
• SCHEMBL6264898
• .BETA.-D-FRUCTOPYRANOSE, 2,3-O-(1-METHYLETHYLIDENE)-, 1-SULFAMATE
• 0KP2WFO28K
• [(3aS,6R,7R,7aS)-6,7-dihydroxy-2,2-dimethyl-hexahydro-[1,3]dioxolo[4,5-b]pyran-3a-yl]methyl sulfamate
• ((3AS,6R,7R,7aS)-6,7-dihydroxy-2,2-dimethyltetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran-3a-yl)methyl sulfamate
• 2,3-O-(1-Methylethylidene)-beta-D-fructopyranose 1-Sulfamate; 5H-1,3-Dioxolo[4,5-b]pyran, beta-D-fructopyranose deriv.; Topiramate Impurity C
• 4,5-Diol-topiramate
• 4,5-Desisopropylidenetopiramate
• DTXSID90442617
• J-001670
• beta-D-Fructopyranose, 2,3-O-(1-methylethylidene)-, 1-sulfamate

• Inchi： 1S/C9H17NO8S/c1-8(2)17-7-6(12)5(11)3-15-9(7,18-8)4-16-19(10,13)14/h5-7,11-12H,3-4H2,1-2H3,(H2,10,13,14)/t5-,6-,7+,9+/m1/s1
• InChI Key： CKFVNUZYZFRVCR-JAKMQLQISA-N
• SMILES： S(N)(=O)(=O)OC[C@]12[C@H]([C@@H]([C@@H](CO1)O)O)OC(C)(C)O2

Computed Properties

• Exact Mass: 299.06700
• Monoisotopic Mass: 299.06748767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 145.92000
• LogP: -0.41260

4,5-Desisopropylidene Topiramate Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans

Additional information on 4,5-Desisopropylidene Topiramate

Exploring the Pharmaceutical Significance of 4,5-Desisopropylidene Topiramate (CAS No. 106881-41-8)

In the realm of pharmaceutical chemistry, 4,5-Desisopropylidene Topiramate (CAS No. 106881-41-8) stands as a critical intermediate in the synthesis of Topiramate, a widely prescribed antiepileptic drug. This compound has garnered significant attention due to its structural uniqueness and role in enhancing drug efficacy. Researchers and manufacturers alike are increasingly focusing on optimizing its synthesis to meet the growing demand for neuroprotective agents and central nervous system (CNS) therapeutics.

The molecular structure of 4,5-Desisopropylidene Topiramate features a modified sugar backbone, which contributes to its pharmacological properties. Unlike its parent compound, Topiramate, this derivative lacks the isopropylidene groups, making it a pivotal precursor in drug development. Recent studies highlight its potential in addressing drug-resistant epilepsy, a hot topic in neurology forums and AI-driven drug discovery platforms. This aligns with the surge in searches for "next-generation antiepileptics" and "CNS drug intermediates."

From a synthetic perspective, CAS No. 106881-41-8 is often discussed in the context of green chemistry and sustainable pharmaceutical manufacturing. Innovations in catalytic processes and solvent-free reactions have been explored to reduce the environmental footprint of its production. These advancements resonate with the global push toward eco-friendly APIs (Active Pharmaceutical Ingredients), a trending search term among pharmaceutical professionals and academic researchers.

Another area of interest is the compound's potential off-label applications. Preliminary research suggests 4,5-Desisopropylidene Topiramate may influence metabolic pathways, sparking curiosity about its role in weight management therapies. This hypothesis has led to increased queries like "Topiramate derivatives for obesity" and "metabolic modulation via CNS drugs." However, rigorous clinical validation is still underway.

Quality control and analytical profiling of 106881-41-8 are equally vital. Techniques such as HPLC-MS and NMR spectroscopy are employed to ensure purity, a topic frequently searched by quality assurance specialists. Regulatory compliance, particularly in alignment with ICH guidelines, further underscores the compound's importance in GMP-certified production.

In summary, 4,5-Desisopropylidene Topiramate (CAS No. 106881-41-8) exemplifies the intersection of medicinal chemistry and patient-centric therapeutics. Its multifaceted applications—from epilepsy treatment to metabolic research—make it a cornerstone of modern pharmacology. As the industry evolves, this compound will likely remain at the forefront of discussions on drug innovation and therapeutic breakthroughs.